Cas no 61712-17-2 (2-Butenoic acid, 2-methyl-3-(4-methylphenyl)-, (E)-)

• Product Name: 2-Butenoic acid, 2-methyl-3-(4-methylphenyl)-, (E)-
• CAS No: 61712-17-2
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 468967
• PubChem ID: 45117204
• Update Time: 2025-04-19

2-Butenoic acid, 2-methyl-3-(4-methylphenyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 2-methyl-3-(4-methylphenyl)-, (E)-
• 2-Butenoicacid,2-methyl-3-(4-methylphenyl)-,(E)-(9CI)
• 2-methyl-3-(4-methylphenyl)but-2-enoic acid
• (E)-2-Methyl-3-(p-tolyl)but-2-enoic acid
• 61712-17-2
• SCHEMBL6743518

• Inchi： 1S/C12H14O2/c1-8-4-6-11(7-5-8)9(2)10(3)12(13)14/h4-7H,1-3H3,(H,13,14)/b10-9+
• InChI Key： XAUUADVNCIAJNT-MDZDMXLPSA-N
• SMILES： OC(/C(/C)=C(\C)/C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 190.09942
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3